Sodium Propionate-3,3,3-d3

Specification

• Molecular Formula: C3H5NaO2
• Molecular Weight: 99.08 g/mol
• IUPAC Name: sodium;3,3,3-trideuteriopropanoate
• Standard InChI: InChI=1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1/i1D3
• Standard InChI Key: JXKPEJDQGNYQSM-NIIDSAIPSA-M
• Isomeric SMILES: [2H]C([2H])([2H])CC(=O)[O-].[Na+]
• Canonical SMILES: CCC(=O)[O-].[Na+]

Introduction

Chemical Identity and Structural Characteristics

Sodium Propionate-3,3,3-d3 is the sodium salt of propionic acid in which all three hydrogen atoms on the methyl carbon (C-3) are replaced by deuterium. This substitution alters the compound’s physical and spectroscopic properties while retaining its chemical reactivity. The molecular weight of the compound is 99.079 g/mol, reflecting the contribution of deuterium’s higher mass compared to hydrogen.

Physical and Chemical Properties

The deuterium substitution in Sodium Propionate-3,3,3-d3 confers distinct physicochemical characteristics compared to its non-deuterated counterpart. Key properties include:

Property	Value	Conditions
Molecular Weight	99.079 g/mol	-
Density	1.033 g/mL	25°C (for acid form)
Melting Point	-24 to -23°C (acid form)	Lit.
Boiling Point	141°C (acid form)	Lit.
Solubility	Sparingly in DMSO, Slightly in Methanol	25°C (acid form)
Storage Temperature	-20°C	Recommended

The sodium salt form exhibits higher water solubility than the acid due to ionic dissociation. Its stability under refrigeration (-20°C) prevents deuterium loss and degradation, critical for long-term storage.

Applications in Research and Industry

Analytical Chemistry

As a stable isotope-labeled internal standard, Sodium Propionate-3,3,3-d3 enables precise quantification of propionate and related metabolites in biological matrices. For instance, in metabolomics, it corrects for ion suppression effects in mass spectrometry, improving accuracy in quantifying short-chain fatty acids.

Metabolic Tracing

Deuterium labeling allows researchers to track propionate metabolism in vivo. Studies utilizing this compound have elucidated pathways such as gluconeogenesis and lipid synthesis, particularly in gut microbiota-host interactions.

Pharmaceutical Development

The compound aids in drug formulation studies by serving as a tracer for propionate-containing prodrugs. Its use in pharmacokinetic assays ensures reliable measurement of drug absorption and distribution.

Supplier	Packaging	Purity	Price
LGC Standards	Neat	99 atom % D	Custom Quote
American Custom Chemicals	5 g	95%	$1,212.75
TRC	2.5 g	Not Specified	$800

Lead times vary, and regulatory restrictions may apply due to its classification as a controlled substance in some jurisdictions.